Cas no 1001510-03-7 (1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperazine)

1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperazine is a heterocyclic compound featuring a pyrazole core linked to a piperazine moiety via a methylene bridge. This structure imparts versatility in coordination chemistry and potential pharmacological applications, particularly as an intermediate in the synthesis of bioactive molecules. The ethyl and methyl substituents on the pyrazole ring enhance steric and electronic modulation, influencing binding affinity and reactivity. The piperazine group contributes to solubility and hydrogen-bonding capacity, making it useful in drug design. Its well-defined molecular architecture allows for precise functionalization, supporting applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactive nature.
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperazine structure
1001510-03-7 structure
Product Name:1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperazine
CAS No:1001510-03-7
MF:C11H20N4
MW:208.303301811218
MDL:MFCD02254046
CID:3057804
PubChem ID:7026144
Update Time:2025-11-07

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-((1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl)piperazine
    • AKOS B001348
    • ART-CHEM-BB B001348
    • 1-(1-ETHYL-5-METHYL-1 H-PYRAZOL-4-YLMETHYL)-PIPERAZINE
    • 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperazine
    • FS-1897
    • BQB51003
    • EN300-227904
    • 1-[(1-ethyl-5-methylpyrazol-4-yl)methyl]piperazine
    • SCHEMBL16026446
    • Piperazine, 1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]-
    • 1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
    • CS-0034037
    • BBL039492
    • 1001510-03-7
    • STK348792
    • AKOS000304529
    • 1-(1-Ethyl-5-methyl-1H-pyrazol-4-ylmethyl)-piperazine
    • MFCD02254046
    • DB-017012
    • MDL: MFCD02254046
    • Inchi: 1S/C11H20N4/c1-3-15-10(2)11(8-13-15)9-14-6-4-12-5-7-14/h8,12H,3-7,9H2,1-2H3
    • InChI Key: DIOHCZSVYPTLRQ-UHFFFAOYSA-N
    • SMILES: N1(CC2C=NN(CC)C=2C)CCNCC1

Computed Properties

  • Exact Mass: 208.16879665Da
  • Monoisotopic Mass: 208.16879665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 33.1Ų

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)methylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB498030-100 mg
1-[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7
100MG
€253.70 2022-03-24
abcr
AB498030-250 mg
1-[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7
250MG
€343.00 2022-03-24
abcr
AB498030-500 mg
1-[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7
500MG
€475.60 2022-03-24
abcr
AB498030-1 g
1-[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7
1g
€609.00 2022-03-24
Enamine
EN300-227904-0.05g
1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7 95%
0.05g
$162.0 2024-06-20
Enamine
EN300-227904-0.1g
1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7 95%
0.1g
$241.0 2024-06-20
Enamine
EN300-227904-0.25g
1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7 95%
0.25g
$347.0 2024-06-20
Enamine
EN300-227904-0.5g
1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7 95%
0.5g
$546.0 2024-06-20
Enamine
EN300-227904-1.0g
1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7 95%
1.0g
$699.0 2024-06-20
Enamine
EN300-227904-2.5g
1-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine
1001510-03-7 95%
2.5g
$1370.0 2024-06-20
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